N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-propyloxamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-propyloxamide
• InChI: InChI=1S/C13H16N2O4/c1-2-5-14-12(16)13(17)15-9-3-4-10-11(8-9)19-7-6-18-10/h3-4,8H,2,5-7H2,1H3,(H,14,16)(H,15,17)
• InChI Key: WMTLRJXPOLHEKN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• CAS No.: 899748-72-2

Description

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-propyloxamide is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.281. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Lipoxygenase Inhibition

Research has demonstrated the synthesis of compounds involving N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-propyloxamide structures, revealing promising antibacterial potential against various bacterial strains. Additionally, these compounds showed significant inhibitory activity against the lipoxygenase enzyme, suggesting potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Potential in Diabetes and Alzheimer's Disease Treatment

Studies have synthesized derivatives of this compound that exhibit moderate enzyme inhibition properties. This includes inhibitory effects against α-glucosidase and acetylcholinesterase, highlighting potential therapeutic applications for conditions like Type-2 Diabetes and Alzheimer's disease (Abbasi et al., 2019).

Antibacterial and Antifungal Agents

Further studies on this compound derivatives have shown that some compounds possess strong antibacterial and antifungal properties. This research suggests these compounds could be developed into potent antimicrobial agents (Abbasi et al., 2020).

Anti-inflammatory and Anticonvulsant Activity

There is evidence of anti-inflammatory and anticonvulsant activities in compounds derived from this compound. These compounds have been compared to other anti-inflammatory agents and showed high activity in certain cases, providing a basis for potential pharmaceutical development (Vazquez et al., 1997; Arustamyan et al., 2019).

Enzyme Inhibitory Potential

Research into this compound has explored its enzyme inhibitory potential, particularly against enzymes like α-glucosidase and acetylcholinesterase. This suggests a broad spectrum of potential therapeutic applications (Abbasi et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to inhibit carbonic anhydrase , a key enzyme involved in many physiological disorders including epilepsy and osteoporosis .

Mode of Action

Compounds with similar structures have been reported to suppress hydrogen peroxide-induced apoptosis and attenuate activated caspase signaling .

Biochemical Pathways

It has been reported that similar compounds can restore the down-regulated expression of β-catenin, a key mediator of the wnt/β-catenin pathway, in cells exposed to hydrogen peroxide .

Result of Action

Similar compounds have been reported to exhibit potent therapeutic potential against various gram-negative and gram-positive strains .